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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride
CAS No.: 2938-48-9
Cat. No.: B1584545
Get Quote
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Executive Summary & Chemical Profile[1][2]

2,2-Dimethylglutaric anhydride (DMGA) is a specialized cyclic anhydride used primarily as a
derivatizing agent and a building block in the synthesis of high-molecular-weight polyesters and
pharmaceutical intermediates (e.qg., for hereditary tyrosinemia treatments).

While chemically related to glutaric anhydride, DMGA presents a unigue operational challenge:
a melting point (~37-38°C) that aligns almost perfectly with human body temperature. This
physical property, combined with its moisture sensitivity, creates a "thermal tightrope" for
handlers. Improper handling leads to two specific failure modes:

o Thermal Fusion: Handling vials with bare hands causes the powder to fuse into a solid,
intractable mass.

o Hydrolysis: Condensation on cold surfaces (upon removal from storage) rapidly hydrolyzes
the anhydride to 2,2-dimethylglutaric acid.

Physicochemical Data Table
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Property Value Critical Operational Note

Distinct from Glutaric

CAS Number 2938-48-9 )
Anhydride (108-55-4)
Molecular Formula C7H1003 MW: 142.15 g/mol
Physical State White crystalline powder/lump Melting Point: 37-42°C (Lit.)
Boiling Point 270°C (at 760 mmHQ) 175-180°C (at 60 mmHg)
- Hydrolyzes in water/aqueous
Solubility CHCIs, EtOAc, THF
buffers
o N Reacts with nucleophiles (R-
Reactivity Electrophilic

OH, R-NH2)

Stability Mechanics: The Thorpe-Ingold Effect

To handle DMGA effectively, one must understand the thermodynamic forces at play. The
presence of the gem-dimethyl group at the

-position exerts a profound structural influence known as the Thorpe-Ingold Effect (or gem-
dimethyl effect).[1]

Mechanistic Insight[2][4][5]

o Cyclization Favorability: The bulky methyl groups compress the internal bond angle of the
carbon chain, bringing the terminal carboxyl groups of the corresponding diacid closer
together. This makes the formation (cyclization) of DMGA from 2,2-dimethylglutaric acid
thermodynamically more favorable than the formation of unsubstituted glutaric anhydride.

e Hydrolysis Resistance: Conversely, during hydrolysis, the gem-dimethyl group provides
steric hindrance to the incoming nucleophile (water), theoretically slowing the rate of
hydrolysis compared to the linear analog. However, this does not render it stable in air;
atmospheric moisture will still degrade the surface layer, forming a "crust" of diacid that alters
stoichiometry.

Diagram 1: Hydrolysis & Degradation Pathway
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This diagram illustrates the equilibrium and the steric influence of the methyl groups.
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Figure 1: Hydrolysis pathway. The gem-dimethyl group hinders nucleophilic attack (Blue) but favors re-cyclization (Green).

Click to download full resolution via product page

Storage Protocols

Proper storage is a defense against both entropy (fusion) and chemistry (hydrolysis).

The "Cold-Dry" Paradox

Storing DMGA at low temperatures prevents fusion but invites condensation. Storing it at room
temperature prevents condensation but risks fusion if the ambient temperature spikes (e.qg.,
HVAC failure, hot summer days).

Recommended Protocol: The Inert Cold Chain
e Primary Container: Glass vial with a Teflon-lined screw cap.

o Secondary Containment: Sealed desiccator or a jar containing active desiccant (e.g., Drierite
or Silica Gel) and an oxygen scavenger sachet.

o Temperature:Refrigerator (2°C to 8°C).

o Note: While <15°C is required, standard 4°C fridges are ideal. Freezers (-20°C) are
unnecessary and increase the risk of condensation upon thawing.

o Atmosphere: Backfill the secondary container with dry Argon or Nitrogen before sealing.
Argon is preferred as it is heavier than air and blankets the solid.
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Handling & Operational Workflows

This section details the specific steps to avoid the "Thermal Tightrope" failure modes.

Diagram 2: The "Thermal Tightrope" Workflow

A decision tree for safe handling.

Remove from Cold Storage

(4°C)

\Wait 30-60 mins
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(Inert Atmosphere)

Figure 2: Handling workflow preventing condensation (Acclimation) and thermal fusion (Cool Block/Tongs).

Click to download full resolution via product page

Step-by-Step Handling Protocol
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. Acclimation (Critical Step)

Remove the secondary container (desiccator/jar) from the refrigerator.

DO NOT OPEN the jar immediately.

Allow the entire system to equilibrate to room temperature for 30—60 minutes.

Why? Opening a cold jar introduces warm, moist lab air, which instantly condenses on the
cold anhydride crystals, initiating hydrolysis.

. Thermal Isolation

The "No-Touch" Rule: Never hold the vial directly with gloved hands for more than a few
seconds. Body heat transfers rapidly through nitrile gloves.

Tools: Use a foam vial holder, a clamp, or forceps to move the vial.

Weighing: If the lab is warm (>25°C), place the weighing boat on a cool surface (not ice,
which causes condensation, but a pre-cooled metal block wiped dry).

. Quality Verification (Self-Validating System) Before committing the reagent to a high-value

synthesis, perform a visual and physical check:

N

Visual: The material should be a free-flowing powder or defined crystals. If it looks "wet,"
"clumped,"” or "glassy," it has likely hydrolyzed or fused.

Melting Point Check: A rapid capillary MP test is the gold standard.

o Pass: Sharp melt between 37-40°C.

o Fail: Broad melting range starting below 35°C (indicates acid impurity).

. Reaction Setup

Dissolve the anhydride in anhydrous solvent (DCM, THF, or DMF) immediately after
weighing.
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e If using as a stock solution, dry the solvent over molecular sieves (3A) beforehand.

Emergency Response & Waste Disposal
Spills

o Solid Spill: Sweep up gently to avoid dust generation. Do not use a wet mop.

o Decontamination: Wash the area with a dilute solution of Sodium Bicarbonate (NaHCOs) or
Sodium Carbonate (Na=COs) to neutralize any hydrolyzed acid residues.

Waste Disposal

DMGA does not have a specific EPA P- or U-list code, but it is regulated as a hazardous
organic substance.

o Classification: Hazardous Chemical Waste (Irritant).

o Disposal Code: Generally falls under D002 (Corrosivity) if in solution with low pH, or non-
specific organic waste codes depending on the solvent.

e Method: Dissolve in a combustible solvent and incinerate in a chemical incinerator equipped
with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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